Indicine hydrochloride, HPLC Grade
Overview
Description
Indicine hydrochloride is a primary reference substance with assigned absolute purity . It is used as a reference substance for High-Performance Liquid Chromatography (HPLC) .
Molecular Structure Analysis
The empirical formula of Indicine hydrochloride is C15H26ClNO5 . Its molecular weight is 335.83 g/mol .
Physical And Chemical Properties Analysis
Indicine hydrochloride is a solid substance . It has a molecular weight of 335.83 g/mol . The storage temperature recommended for Indicine hydrochloride is -20°C .
Scientific Research Applications
Toxicology
As a pyrrolizidine alkaloid, indicine hydrochloride is utilized in toxicological research to understand the mechanisms of toxicity and the metabolic pathways involved in pyrrolizidine alkaloid-induced liver damage. This research is crucial for the development of safety guidelines for herbal medicines containing pyrrolizidine alkaloids .
Analytical Chemistry
In analytical chemistry, indicine hydrochloride serves as a calibration standard for high-performance liquid chromatography (HPLC) instruments. It helps in the quantification and identification of compounds, particularly in complex herbal extracts where pyrrolizidine alkaloids may be present .
Food and Beverage Testing
Indicine hydrochloride is applied in the analysis of food and beverages to detect the presence of pyrrolizidine alkaloids, which are contaminants of concern due to their hepatotoxicity. The compound’s role in ensuring food safety is significant, especially in quality control processes .
Environmental Monitoring
This compound can be used in environmental monitoring to assess the contamination of water and soil by pyrrolizidine alkaloids. Its stability and solubility make it suitable for creating standard solutions used in environmental analysis .
Botanical Studies
Researchers use indicine hydrochloride to study the distribution and biosynthesis of pyrrolizidine alkaloids in plants. This research can lead to a better understanding of plant defense mechanisms and the ecological role of these compounds .
Synthetic Chemistry
In synthetic chemistry, indicine hydrochloride is a starting material for the synthesis of complex molecules. Its unique structure allows chemists to explore new synthetic pathways and create novel compounds with potential applications in various industries .
Biomedical Research
Lastly, indicine hydrochloride is investigated for its potential anti-cancer properties. Its ability to induce apoptosis in certain cancer cell lines is a subject of ongoing research, which could lead to new treatments for cancer .
Safety and Hazards
Future Directions
properties
IUPAC Name |
[(7R,8R)-7-hydroxy-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2R)-2-hydroxy-2-[(1S)-1-hydroxyethyl]-3-methylbutanoate;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO5.ClH/c1-9(2)15(20,10(3)17)14(19)21-8-11-4-6-16-7-5-12(18)13(11)16;/h4,9-10,12-13,17-18,20H,5-8H2,1-3H3;1H/t10-,12+,13+,15+;/m0./s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMOMIMCFYJPYAD-PLHSDILMSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(C(C)O)(C(=O)OCC1=CCN2C1C(CC2)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]([C@](C(C)C)(C(=O)OCC1=CCN2[C@H]1[C@@H](CC2)O)O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H26ClNO5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.82 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Indicine hydrochloride, HPLC Grade | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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